Cas no 28462-87-5 (Acetamide,N-[2-(5-methoxybenzo[b]thien-3-yl)ethyl]-)
28462-87-5 structure
Product Name:Acetamide,N-[2-(5-methoxybenzo[b]thien-3-yl)ethyl]-
CAS No:28462-87-5
MF:C13H15NO2S
MW:249.32870221138
CID:272141
PubChem ID:34247
Update Time:2025-04-19
Acetamide,N-[2-(5-methoxybenzo[b]thien-3-yl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-[2-(5-methoxybenzo[b]thien-3-yl)ethyl]-
- N-[2-(5-methoxy-1-benzothiophen-3-yl)ethyl]acetamide
- BDBM50037219
- DTXSID10182664
- SCHEMBL7024784
- BRN 1379764
- 28462-87-5
- N-[2-(5-Methoxy-benzo[b]thiophen-3-yl)-ethyl]-acetamide
- ACETAMIDE, N-(2-(5-METHOXYBENZO(b)THIEN-3-YL)ETHYL)-
- N-(2-(5-Methoxybenzo(b)thien-3-yl)ethyl)acetamide
- CHEMBL109235
-
- Inchi: 1S/C13H15NO2S/c1-9(15)14-6-5-10-8-17-13-4-3-11(16-2)7-12(10)13/h3-4,7-8H,5-6H2,1-2H3,(H,14,15)
- InChI Key: AXMIJKLYRBIWJK-UHFFFAOYSA-N
- SMILES: S1C=C(C2C=C(C=CC1=2)OC)CCNC(C)=O
Computed Properties
- Exact Mass: 249.08245
- Monoisotopic Mass: 249.08234989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 66.6Ų
Experimental Properties
- PSA: 38.33
Acetamide,N-[2-(5-methoxybenzo[b]thien-3-yl)ethyl]- Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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